Cas no 2029349-73-1 (3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine)
3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,3-difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine
- 2029349-73-1
- EN300-788423
- 3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine
-
- Inchi: 1S/C8H14F4N2/c9-7(10)2-1-3-14(5-7)6-8(11,12)4-13/h1-6,13H2
- InChI Key: IDNNIPCTEZOYNC-UHFFFAOYSA-N
- SMILES: FC1(CCCN(CC(CN)(F)F)C1)F
Computed Properties
- Exact Mass: 214.10931110g/mol
- Monoisotopic Mass: 214.10931110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.3Ų
3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-788423-0.05g |
3-(3,3-difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine |
2029349-73-1 | 95.0% | 0.05g |
$1129.0 | 2025-02-22 | |
| Enamine | EN300-788423-0.1g |
3-(3,3-difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine |
2029349-73-1 | 95.0% | 0.1g |
$1183.0 | 2025-02-22 | |
| Enamine | EN300-788423-0.25g |
3-(3,3-difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine |
2029349-73-1 | 95.0% | 0.25g |
$1235.0 | 2025-02-22 | |
| Enamine | EN300-788423-0.5g |
3-(3,3-difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine |
2029349-73-1 | 95.0% | 0.5g |
$1289.0 | 2025-02-22 | |
| Enamine | EN300-788423-1.0g |
3-(3,3-difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine |
2029349-73-1 | 95.0% | 1.0g |
$1343.0 | 2025-02-22 | |
| Enamine | EN300-788423-2.5g |
3-(3,3-difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine |
2029349-73-1 | 95.0% | 2.5g |
$2631.0 | 2025-02-22 | |
| Enamine | EN300-788423-5.0g |
3-(3,3-difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine |
2029349-73-1 | 95.0% | 5.0g |
$3894.0 | 2025-02-22 | |
| Enamine | EN300-788423-10.0g |
3-(3,3-difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine |
2029349-73-1 | 95.0% | 10.0g |
$5774.0 | 2025-02-22 |
3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine
Comprehensive Overview of 3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine (CAS No. 2029349-73-1)
The compound 3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine (CAS No. 2029349-73-1) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With its difluoropiperidine and difluoropropanamine moieties, this compound exhibits potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its fluorine-rich structure enhances metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry.
In recent years, the demand for fluorinated compounds has surged, driven by their ability to improve the pharmacokinetic profiles of therapeutic agents. Researchers are particularly interested in 3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine due to its potential role in addressing challenges such as drug resistance and off-target effects. The compound's piperidine core is a common motif in CNS-active drugs, while the difluoropropanamine segment offers opportunities for fine-tuning lipophilicity and hydrogen-bonding interactions.
The synthesis of CAS No. 2029349-73-1 involves multi-step organic transformations, including fluorination reactions and amine coupling. Advanced techniques like flow chemistry and catalyzed cross-coupling have been explored to optimize its production. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with regulatory standards for pharmaceutical intermediates.
From an industrial perspective, 3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine aligns with the growing trend toward sustainable fluorination methods. Companies are investing in green chemistry approaches to reduce the environmental impact of fluorine incorporation. This compound's versatility also makes it relevant to precision agriculture, where fluorinated molecules are used to develop next-generation crop protection agents with improved selectivity.
Frequently asked questions about CAS No. 2029349-73-1 include inquiries about its solubility profiles, storage conditions, and scalability for commercial production. Researchers often search for structure-activity relationship (SAR) studies involving this compound, as well as its potential in targeted drug delivery systems. The rise of AI-driven drug design has further amplified interest in such fluorinated building blocks for virtual screening libraries.
In conclusion, 3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine represents a compelling case study in modern fluoroorganic chemistry. Its dual pharmaceutical and agrochemical applicability, combined with advancements in synthetic methodology, positions it as a molecule of enduring scientific and industrial relevance. Ongoing research will likely uncover new dimensions of its utility in addressing global health and food security challenges.
2029349-73-1 (3-(3,3-Difluoropiperidin-1-yl)-2,2-difluoropropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)